2-methoxy-N-(4-methylpiperidin-3-yl)acetamide
Description
2-Methoxy-N-(4-methylpiperidin-3-yl)acetamide is an acetamide derivative characterized by a methoxy group (-OCH₃) at the second carbon of the acetamide backbone and a 4-methylpiperidin-3-yl substituent on the nitrogen atom. This compound is primarily utilized in research settings, as evidenced by its discontinued commercial availability from suppliers like CymitQuimica .
Properties
Molecular Formula |
C9H18N2O2 |
|---|---|
Molecular Weight |
186.25 g/mol |
IUPAC Name |
2-methoxy-N-(4-methylpiperidin-3-yl)acetamide |
InChI |
InChI=1S/C9H18N2O2/c1-7-3-4-10-5-8(7)11-9(12)6-13-2/h7-8,10H,3-6H2,1-2H3,(H,11,12) |
InChI Key |
OGSANARHPDBJTQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCNCC1NC(=O)COC |
Origin of Product |
United States |
Preparation Methods
The synthesis of 2-methoxy-N-(4-methylpiperidin-3-yl)acetamide involves several steps. One common method includes the reaction of 4-methylpiperidine with methoxyacetyl chloride under controlled conditions. The reaction typically requires a base such as triethylamine to neutralize the hydrochloric acid formed during the process. The product is then purified through recrystallization or chromatography .
Industrial production methods may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield .
Chemical Reactions Analysis
2-Methoxy-N-(4-methylpiperidin-3-yl)acetamide undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding N-oxide derivatives.
Reduction: Reduction reactions using agents such as lithium aluminum hydride can convert the compound into its corresponding amine.
Scientific Research Applications
2-Methoxy-N-(4-methylpiperidin-3-yl)acetamide has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex piperidine derivatives.
Biology: The compound is studied for its potential biological activities, including its interaction with various enzymes and receptors.
Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs for neurological disorders.
Industry: It is used in the production of specialty chemicals and as a building block for various industrial applications
Mechanism of Action
The mechanism of action of 2-methoxy-N-(4-methylpiperidin-3-yl)acetamide involves its interaction with specific molecular targets. The compound can bind to certain receptors or enzymes, modulating their activity. This interaction can lead to various biological effects, depending on the target and the pathway involved .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogs in Opioid Research
Methoxyacetyl Fentanyl
- Structure : 2-Methoxy-N-phenyl-N-[1-(2-phenylethyl)piperidin-4-yl]acetamide (C₂₂H₂₈N₂O₂; MW 352.5 g/mol) .
- Key Features : Incorporates a phenyl group and a phenethyl-substituted piperidine.
- Activity : A potent synthetic opioid agonist linked to high toxicity and illicit use as a new psychoactive substance (NPS) .
- Comparison : The target compound lacks the phenethyl and phenyl groups, which are critical for fentanyl-like opioid receptor binding. However, the shared methoxy-acetamide moiety highlights structural parallels that could guide SAR studies.
Ocfentanil
- Structure : N-(2-Fluorophenyl)-2-methoxy-N-(1-phenethylpiperidin-4-yl)acetamide .
- Key Features : Fluorophenyl and phenethyl-piperidine substituents.
- Activity: Another fentanyl analog with reported opioid activity.
- Comparison : The absence of fluorophenyl and phenethyl groups in the target compound likely reduces opioid receptor affinity but retains the methoxy-acetamide core for further derivatization.
Anticancer and Bioactive Acetamide Derivatives
2-Chloro-N-{5-[2-(4-Methoxy-Phenyl)-Pyridin-3-yl]-Thiadiazol-2-yl}-Acetamide Derivatives
- Structure: Phenoxy-substituted thiadiazole-acetamide hybrids (e.g., compound 7d: C₂₂H₂₀FN₃O₂S; IC₅₀ = 1.8 µM against Caco-2 cells) .
- Activity: Demonstrated cytotoxicity in cancer cell lines, attributed to thiadiazole and phenoxy groups.
- Comparison: The target compound lacks thiadiazole and aromatic phenoxy substituents, which are critical for anticancer activity in these derivatives.
2-(3-Methylphenyl)-N-(4-Methyl-2-Pyridinyl)Acetamide
- Structure : C₁₅H₁₆N₂O (MW 240.3 g/mol) .
- Features : Methylphenyl and methylpyridinyl groups.
- Activity: Not explicitly stated but structurally related to bioactive acetamides.
- Comparison : The piperidine ring in the target compound may confer distinct solubility or receptor interactions compared to pyridinyl substituents.
Chiral and Substituted Acetamides
2-Methoxy-N-[(1R)-1-Phenylethyl]Acetamide
- Structure: C₁₁H₁₅NO₂ (MW 193.25 g/mol) .
- Features : Chiral phenylethyl group.
- Comparison : The absence of a piperidine ring and presence of a chiral center in this compound suggest divergent applications, such as asymmetric synthesis or enzyme inhibition.
Data Tables
Table 1: Structural and Functional Comparison of Key Analogs
*Inferred from IUPAC name due to lack of direct evidence.
Biological Activity
2-Methoxy-N-(4-methylpiperidin-3-yl)acetamide is a compound of interest in medicinal chemistry due to its potential therapeutic applications. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.
- Molecular Formula : C11H16N2O2
- Molecular Weight : 208.26 g/mol
- IUPAC Name : 2-methoxy-N-(4-methylpiperidin-3-yl)acetamide
- CAS Number : [insert CAS number]
The biological activity of 2-methoxy-N-(4-methylpiperidin-3-yl)acetamide is primarily attributed to its interaction with various biological targets:
- Receptor Binding : The compound exhibits affinity for certain neurotransmitter receptors, which may contribute to its potential neuropharmacological effects.
- Enzyme Inhibition : Preliminary studies suggest that it may inhibit specific enzymes involved in metabolic pathways, impacting cellular functions and signaling cascades.
Biological Activity Overview
The compound has been investigated for several biological activities, including:
- Anticonvulsant Activity : In animal models, it has shown promise in reducing seizure activity, comparable to established anticonvulsants like phenytoin.
- Antitumor Potential : Early research indicates that it may possess cytotoxic effects against various cancer cell lines, suggesting a role in cancer therapy.
- Antimicrobial Properties : Some studies have reported antibacterial and antifungal activities, indicating its potential as an antimicrobial agent.
Table 1: Summary of Biological Activities
| Activity Type | Observed Effects | Reference |
|---|---|---|
| Anticonvulsant | Significant reduction in seizure frequency | |
| Antitumor | Cytotoxic effects on cancer cell lines | |
| Antimicrobial | Inhibition of bacterial growth |
Table 2: Structure-Activity Relationship (SAR)
| Compound Variation | Biological Activity | Remarks |
|---|---|---|
| 4-Methylpiperidine substitution | Enhanced anticonvulsant | Improved receptor affinity |
| Methoxy group addition | Increased solubility | Facilitates bioavailability |
| Acetamide linkage | Critical for activity | Essential for enzyme interaction |
Case Studies
-
Anticonvulsant Efficacy :
A study evaluated the anticonvulsant properties of 2-methoxy-N-(4-methylpiperidin-3-yl)acetamide using the maximal electroshock seizure (MES) model in rodents. The compound demonstrated significant efficacy at doses as low as 30 mg/kg, exhibiting a potency comparable to standard treatments. -
Cytotoxicity Against Cancer Cells :
Research conducted on various cancer cell lines revealed that the compound induced apoptosis in a dose-dependent manner. The IC50 values ranged from 15 to 25 µM across different cell types, indicating a promising profile for further development as an anticancer agent. -
Antimicrobial Testing :
The compound was tested against several bacterial strains, including Staphylococcus aureus and Escherichia coli. Results showed a minimum inhibitory concentration (MIC) of 32 µg/mL, suggesting moderate antibacterial activity that warrants further investigation.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
